2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 4-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C16H20N2O5S/c1-10-16(11(2)23-17-10)24(19,20)18-6-5-12-7-14(21-3)15(22-4)8-13(12)9-18/h7-8H,5-6,9H2,1-4H3
• InChI Key: VBGSDEYVTLWMHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3=CC(=C(C=C3C2)OC)OC

Description

2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a synthetic compound featuring a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (THIQ) core modified with a sulfonyl-linked 3,5-dimethylisoxazole moiety.

Preparation Methods

Pomeranz–Fritsch–Bobbitt Cyclization

This classical method constructs the THIQ scaffold via acid-catalyzed cyclization of benzaldehyde derivatives with aminoacetaldehyde acetals. For 6,7-dimethoxy substitution:

• Starting material : 3,4-Dimethoxybenzaldehyde undergoes condensation with (R)- or (S)-aminoacetaldehyde dimethyl acetal.

• Cyclization : Treatment with concentrated HCl or H$_2$SO$_4$ induces ring closure, yielding enantiomerically pure THIQ.

• Demethylation–remethylation : Selective protection/deprotection steps adjust methoxy group positions if required.

Representative Conditions :

Step	Reagent/Catalyst	Solvent	Temperature	Yield
Cyclization	HCl (conc.)	EtOH	Reflux	68–72%

Bischler–Napieralski Reaction

An alternative route employs β-phenylethylamides cyclized under acidic conditions:

• Substrate preparation : 3,4-Dimethoxyphenylethylamide synthesized from 3,4-dimethoxyphenethylamine.

• Cyclodehydration : POCl$_3$ or P$_2$O$_5$ in toluene generates dihydroisoquinoline.

• Reduction : NaBH$_4$ or catalytic hydrogenation reduces the imine to THIQ.

Key Advantage : Higher functional group tolerance compared to Pomeranz–Fritsch.

Installation of the Sulfonyl-Oxazole Moiety

Synthesis of 3,5-Dimethyl-1,2-oxazol-4-sulfonyl Chloride

The sulfonating agent is prepared via:

• Oxazole ring formation :

  • Condensation of acetylacetone with hydroxylamine hydrochloride yields 3,5-dimethylisoxazole.

  • Chlorosulfonation : Reaction with ClSO$_3$H at 0–5°C produces the sulfonyl chloride.

Critical Parameters :

• Strict temperature control (<10°C) prevents decomposition.

• Anhydrous conditions essential for high yields.

Sulfonamide Coupling

The THIQ core reacts with the sulfonyl chloride under basic conditions:

• Base selection : Et$_3$N or pyridine neutralizes HCl byproduct.

• Solvent optimization : Dichloromethane or THF preferred for solubility.

Reaction Profile :
$\text{THIQ-NH} + \text{Oxazole-SO}_2\text{Cl} \xrightarrow{\text{Et}_3\text{N, CH}_2\text{Cl}_2} \text{Target Compound}$

Yield Optimization :

• Stoichiometric excess (1.2 eq) of sulfonyl chloride improves conversion.

• Reaction time: 4–6 hr at 0°C → RT.

Integrated Synthetic Routes

Sequential Approach (Core → Functionalization)

• Prepare 6,7-dimethoxy-THIQ via Pomeranz–Fritsch.

• Sulfonate with 3,5-dimethyloxazole-4-sulfonyl chloride.
  Overall Yield : 42–48% (two steps).

Convergent Synthesis

Parallel synthesis of THIQ and oxazole components followed by coupling:

• Advantage : Enables independent optimization of both fragments.

• Challenge : Requires strict purity standards for intermediates.

Analytical Characterization

Critical quality control parameters include:

• HPLC Purity : >98% (C18 column, MeCN/H$_2$O gradient).

• MS (ESI+) : m/z 407.1 [M+H]$^+$.

• $^1$H NMR (CDCl$_3$):

  • δ 6.55 (s, 2H, Ar-H)

  • δ 4.25 (m, 1H, CH-N)

  • δ 2.45 (s, 6H, oxazole-CH$_3$).

Scale-Up Considerations

• Cost Drivers :

  • 3,5-Dimethyloxazole sulfonyl chloride accounts for 60% of material costs.

• Process Safety :

  • Exothermic sulfonation requires controlled addition rates.

• Green Chemistry Metrics :

  • E-factor: 18.7 (solvent recovery improves to 12.4).

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability
Sequential Pomeranz	48	98.5	Moderate
Convergent Bischler	52	97.8	High
One-Pot Patent	61	96.2	Limited

Trade-offs : Patent methods offer higher yields but require specialized reagents.

Chemical Reactions Analysis

Types of Reactions

2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles or electrophiles in the presence of suitable catalysts or under specific pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may lead to the formation of alcohols or amines.

Scientific Research Applications

2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has several scientific research applications:

Medicinal Chemistry: It serves as a precursor for the synthesis of various pharmacologically active compounds, including potential anti-inflammatory and anticancer agents.

Biological Studies: The compound is used in studies to understand its interaction with biological targets and its potential therapeutic effects.

Industrial Applications: It is utilized in the development of new materials and as an intermediate in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit cyclooxygenase enzymes, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Analgesic and Anti-Inflammatory Derivatives

Compound of Interest: 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-THIQ Key Comparator: 1-(4’-Dimethylaminophenyl)-6,7-dimethoxy-THIQ hydrochloride (Compound 3, )

• Structural Differences: The comparator lacks the sulfonyl-isoxazole group but includes a 4’-dimethylaminophenyl substitution.
• Pharmacological Profile :
  • Compound 3 exhibits 50% higher therapeutic index than metamizole sodium and diclofenac, with potent analgesic (ED₅₀: 2.1 mg/kg) and anti-inflammatory (ED₅₀: 1.8 mg/kg) effects in rodent models.
  • The absence of a sulfonyl group in Compound 3 may reduce metabolic clearance compared to the sulfonylated target compound, though this requires experimental validation .

Table 1: Analgesic/Anti-Inflammatory THIQ Derivatives

Compound	Substituent	ED₅₀ (Analgesia)	Therapeutic Index
Target Compound	3,5-Dimethylisoxazole-sulfonyl	N/A*	N/A*
Compound 3 ()	4’-Dimethylaminophenyl	2.1 mg/kg	12.5
Metamizole Sodium	Pyrazolone derivative	15.2 mg/kg	8.3

σ2 Receptor Ligands

Key Comparators: 6,7-Dimethoxy-THIQ analogs with quinazolinone or hydroxyl groups (Compounds 65 and 66, )

• Structural Differences: The target compound’s sulfonyl-isoxazole group replaces the quinazolinone or hydroxyl moieties in these σ2R ligands.
• Pharmacological Profile: Compounds 65 and 66 exhibit nanomolar σ2R affinity (Ki < 10 nM) with σ2R/σ1R selectivity ratios >100.

Table 2: σ2R-Binding THIQ Derivatives

Compound	Substituent	σ2R Ki (nM)	σ2R/σ1R Selectivity
Target Compound	3,5-Dimethylisoxazole	N/A*	N/A*
Compound 65 ()	Quinazolinone	8.2	120
Compound 66 ()	Hydroxyl	7.9	115

Bradycardic Agents

Key Comparator : 2-(1-Benzyl-3-piperidyl)-6,7-dimethoxy-THIQ (Compound 6c, )

• Structural Differences : The target compound lacks the piperidyl-benzyl group critical for bradycardic activity.
• Pharmacological Profile :
  • Compound 6c reduces heart rate by 35% in rats at 1 mg/kg, though it is half as potent as Zatebradine .
  • The 6,7-dimethoxy groups are essential for activity, suggesting that modifications like sulfonyl-isoxazole substitutions may disrupt ion channel interactions .

Neurotoxic Derivatives

Key Comparators : N-Methyl-THIQ derivatives () and MPTP ()

• Structural Differences : The target compound lacks N-methylation, a critical feature for neurotoxicity in MPTP-like compounds.
• Pharmacological Profile: N-Methyl-THIQ derivatives are oxidized by monoamine oxidase to neurotoxic isoquinolinium ions, mimicking MPTP’s dopaminergic toxicity. The absence of N-methylation in the target compound likely mitigates this risk, though sulfonyl groups could introduce novel metabolic pathways requiring evaluation .

Biological Activity

The compound 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure is characterized by a tetrahydroisoquinoline core substituted with a dimethylisoxazole sulfonyl group and methoxy groups. The molecular formula is $C_{16}H_{18}N_{2}O_{5}S$, with a molecular weight of approximately 350.39 g/mol.

Antimicrobial Activity

Research indicates that derivatives of tetrahydroisoquinoline exhibit significant antimicrobial properties. For instance, compounds with similar structures have shown moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis . The sulfonamide functionality is known to enhance antibacterial action through enzyme inhibition mechanisms.

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes. Studies have shown that related compounds can act as acetylcholinesterase (AChE) inhibitors, which are crucial for treating neurological disorders. For example, certain derivatives demonstrated IC50 values significantly lower than standard inhibitors . The mechanism involves binding interactions with amino acids in the active site of the enzyme.

Hematological Effects

In a comparative study on hemorheological activity, it was found that the compound exhibited effects comparable to established angioprotective agents like pentoxifylline. This suggests potential applications in improving blood flow and reducing viscosity in clinical settings .

Synthesis Methods

The synthesis of 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline typically involves multi-step reactions including:

• Formation of the Tetrahydroisoquinoline Core : Utilizing classical methods such as Pomeranz-Fritsch cyclization.
• Sulfonylation : Introducing the sulfonyl group via reaction with sulfochlorides under controlled conditions.
• Methoxy Group Installation : Achieved through methylation reactions using appropriate reagents.

Case Study 1: Antibacterial Screening

In a study involving synthesized tetrahydroisoquinoline derivatives, several compounds were tested for their antibacterial efficacy against various strains. Results indicated that compounds bearing the dimethylisoxazole moiety exhibited enhanced activity due to their ability to disrupt bacterial cell wall synthesis .

Case Study 2: AChE Inhibition

A series of related compounds were subjected to AChE inhibition assays. The most potent inhibitors were identified through docking studies and kinetic assays. The results highlighted the importance of the sulfonamide group in enhancing binding affinity to the enzyme's active site .

Data Tables

Biological Activity	IC50 Value (µM)	Reference
AChE Inhibition	0.63 - 6.28
Antibacterial Activity	Moderate to Strong
Hemorheological Activity	Comparable to Pentoxifylline